Cas no 14474-21-6 (Acetamide,2-(diethylamino)-N-methyl-N-[[4-(1-methylethyl)phenyl]methyl]-)

Acetamide,2-(diethylamino)-N-methyl-N-[[4-(1-methylethyl)phenyl]methyl]- structure
14474-21-6 structure
Product Name:Acetamide,2-(diethylamino)-N-methyl-N-[[4-(1-methylethyl)phenyl]methyl]-
CAS No:14474-21-6
MF:C17H28N2O
MW:276.417024612427
CID:193585
PubChem ID:203454
Update Time:2025-04-19

Acetamide,2-(diethylamino)-N-methyl-N-[[4-(1-methylethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2-(diethylamino)-N-methyl-N-[[4-(1-methylethyl)phenyl]methyl]-
    • 2-(diethylamino)-N-methyl-N-[(4-propan-2-ylphenyl)methyl]acetamide
    • Acetamide, 2-(diethylamino)-N-(p-isopropylbenzyl)-N-methyl-, monohydrochloride
    • 2-(Diethylamino)-N-(p-isopropylbenzyl)-N-methylacetamide monohydrochloride
    • DTXSID20162795
    • omega-Diethylaminoacetyl isopropyl-4,N-methylbenzylamine chlorhydrate [French]
    • 14474-21-6
    • omega-Diethylaminoacetyl isopropyl-4,N-methylbenzylamine chlorhydrate
    • Inchi: 1S/C17H28N2O/c1-6-19(7-2)13-17(20)18(5)12-15-8-10-16(11-9-15)14(3)4/h8-11,14H,6-7,12-13H2,1-5H3
    • InChI Key: PCFBIHBBJKSXQJ-UHFFFAOYSA-N
    • SMILES: O=C(CN(CC)CC)N(C)CC1C=CC(=CC=1)C(C)C

Computed Properties

  • Exact Mass: 276.22034
  • Monoisotopic Mass: 276.22
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • Density: 0.976
  • Boiling Point: 387.3°Cat760mmHg
  • Flash Point: 146.8°C
  • Refractive Index: 1.514
  • PSA: 23.55
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